Cas no 1189720-94-2 (2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide)

2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide is a structurally complex heterocyclic compound featuring a pyrimidoindole core with a trifluoromethylphenyl acetamide substituent. Its design incorporates a fused indole-pyrimidine scaffold, which is often associated with bioactive properties, including potential interactions with enzymatic or receptor targets. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the acetamide linker provides flexibility for molecular recognition. This compound may be of interest in medicinal chemistry research, particularly in the development of small-molecule inhibitors or modulators for therapeutic applications. Its well-defined structure allows for precise structure-activity relationship studies.
2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide structure
1189720-94-2 structure
Product Name:2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide
CAS No:1189720-94-2
MF:C21H17F3N4O2
MW:414.380494832993
CID:5390820
Update Time:2025-05-30

2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dihydro-8-methyl-4-oxo-N-[[4-(trifluoromethyl)phenyl]methyl]-3H-pyrimido[5,4-b]indole-3-acetamide
    • 2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide
    • Inchi: 1S/C21H17F3N4O2/c1-12-2-7-16-15(8-12)18-19(27-16)20(30)28(11-26-18)10-17(29)25-9-13-3-5-14(6-4-13)21(22,23)24/h2-8,11,27H,9-10H2,1H3,(H,25,29)
    • InChI Key: CZGCMRDGEJPWFV-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(C)C=C2)C2N=CN(CC(NCC3=CC=C(C(F)(F)F)C=C3)=O)C(=O)C1=2

Computed Properties

  • Exact Mass: 414.13
  • Monoisotopic Mass: 414.13
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 690
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.6A^2

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 14.07±0.46(Predicted)

2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide Pricemore >>

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2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide Related Literature

Additional information on 2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide

Comprehensive Analysis of 2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide (CAS No. 1189720-94-2)

2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide, with the CAS number 1189720-94-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidoindole derivatives, which are known for their potential therapeutic applications. The presence of a trifluoromethylphenyl group in its structure enhances its bioavailability and metabolic stability, making it a promising candidate for further research.

In recent years, the scientific community has shown growing interest in pyrimido[5,4-b]indole scaffolds due to their diverse pharmacological properties. Researchers are particularly intrigued by the compound's potential role in targeting specific enzymes or receptors involved in various diseases. For instance, questions like "What are the biological targets of 2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide?" or "How does the trifluoromethyl group influence the compound's activity?" are frequently explored in academic and industrial settings.

The synthesis of CAS 1189720-94-2 involves multi-step organic reactions, often starting with the condensation of appropriately substituted indole derivatives. The incorporation of the acetamide moiety is a critical step, as it contributes to the compound's ability to interact with biological targets. Given the complexity of its structure, researchers often seek answers to queries such as "What is the synthetic route for 2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide?" or "Are there any patents related to this compound?"

From a pharmacological perspective, 2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide has been studied for its potential applications in oncology and neurology. The pyrimidoindole core is known to exhibit affinity for certain kinases, which are key players in cell signaling pathways. This has led to increased searches for terms like "kinase inhibitors with pyrimidoindole structure" or "CAS 1189720-94-2 in cancer research."

Another area of interest is the compound's physicochemical properties. Its logP value, solubility, and stability under physiological conditions are critical for its development as a drug candidate. Researchers often investigate "How to improve the solubility of 2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide?" or "What are the formulation challenges for this compound?" These questions highlight the practical considerations in translating laboratory findings into clinical applications.

In conclusion, 2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide (CAS 1189720-94-2) represents a fascinating area of research with broad implications for drug discovery. Its unique structure and potential therapeutic benefits make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in the future.

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